4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Description
The compound 4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one features a pyrrolo[3,4-c]pyrazolone core substituted with:
- A 4-butoxy-3-methoxyphenyl group at position 4, providing lipophilic character.
- A 2-hydroxyphenyl group at position 3, enabling hydrogen bonding.
- A tetrahydrofuran-2-ylmethyl moiety at position 5, contributing to conformational rigidity.
Properties
Molecular Formula |
C27H31N3O5 |
|---|---|
Molecular Weight |
477.6 g/mol |
IUPAC Name |
4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(oxolan-2-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C27H31N3O5/c1-3-4-13-35-21-12-11-17(15-22(21)33-2)26-23-24(19-9-5-6-10-20(19)31)28-29-25(23)27(32)30(26)16-18-8-7-14-34-18/h5-6,9-12,15,18,26,31H,3-4,7-8,13-14,16H2,1-2H3,(H,28,29) |
InChI Key |
OWTKEYHXVHTMGD-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CC4CCCO4)NN=C3C5=CC=CC=C5O)OC |
Origin of Product |
United States |
Biological Activity
The compound 4-(4-butoxy-3-methoxyphenyl)-3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article aims to review the available literature on its synthesis, biological properties, and possible therapeutic applications.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 488.6 g/mol. The structure features multiple functional groups, including methoxy and hydroxy phenyl moieties, which are known to influence biological activity.
Antitumor Activity
Recent studies have indicated that derivatives of pyrrolo[3,4-c]pyrazoles exhibit significant antitumor activity. For instance, compounds structurally related to the target molecule have shown promising results against various cancer cell lines. A notable study assessed the cytotoxic effects of similar compounds on HL-60 cells, reporting significant inhibition of cell growth . The antitumor efficacy was evaluated using the sulforhodamine B assay across multiple cancer types, including leukemia and breast cancer .
The mechanism by which this compound exerts its biological effects may involve the modulation of signaling pathways associated with cell proliferation and apoptosis. Compounds with similar structures have been shown to interact with specific targets in cancer cells, leading to cell cycle arrest and increased apoptosis rates. This suggests that the compound could be a candidate for further development as an anticancer agent.
Case Studies
- Study on Anticancer Properties : A comprehensive investigation into a series of pyrrolo[3,4-c]pyrazole derivatives revealed that modifications in the phenyl substituents significantly affected their potency against cancer cell lines. The study highlighted that compounds with hydroxy and methoxy groups exhibited enhanced activity compared to their unsubstituted counterparts .
- Cytotoxicity Assessment : In vitro studies demonstrated that the compound's structural analogs showed cytotoxic effects on various cancer cell lines, including those resistant to conventional therapies. This underscores the potential of such compounds in overcoming drug resistance in cancer treatment .
Data Table: Biological Activity Overview
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Key Observations:
- Hydrogen Bonding : The 2-hydroxyphenyl group in the target compound facilitates intramolecular H-bonding, stabilizing its conformation, similar to hydroxypyrazole derivatives .
- Steric Effects : Analogues with 4,6-dimethylphenyl groups () exhibit steric hindrance, which may limit binding to flat active sites compared to the target compound’s less bulky 2-hydroxyphenyl group.
Pharmacological Implications
- Bioactivity : Pyrazolone cores are associated with anti-inflammatory activity, while trifluoromethyl groups () enhance target affinity via hydrophobic interactions. The target compound’s tetrahydrofuran moiety may improve CNS penetration due to reduced polarity.
- Metabolic Stability : The 2-hydroxyphenyl group in the target compound may undergo glucuronidation, whereas trifluoromethoxy groups () resist oxidative metabolism.
Physicochemical Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
